2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

• CAS: 886371-40-0

Core Science & Biosynthesis

Thermodynamic stability of highly substituted trifluoroacetophenones

An In-Depth Technical Guide to the Thermodynamic Stability and Reactivity Profiling of Highly Substituted Trifluoroacetophenones

Executive Summary

Highly substituted trifluoroacetophenones (TFAPs) represent a unique class of heavily polarized carbonyl compounds. Driven by the extreme electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group, the carbonyl carbon exhibits profound electrophilicity. This structural feature fundamentally alters their thermodynamic stability, dictating their behavior in hydration equilibria and their susceptibility to hydride transfer. For researchers in medicinal chemistry and catalytic methodology, understanding the thermodynamic boundaries of TFAPs is critical for designing stable pharmaceutical motifs and optimizing catalytic turnover. This guide synthesizes the thermodynamic principles, substituent effects, and self-validating experimental protocols required to profile TFAP stability.

Electronic Structure and Hydration Thermodynamics

The defining characteristic of TFAPs is their propensity to undergo spontaneous hydration in aqueous media to form gem-diols. Unlike standard aliphatic or aromatic ketones, where the unhydrated sp2 carbonyl is thermodynamically favored, the −CF3​ group severely destabilizes the carbonyl carbon via strong inductive electron withdrawal. Hydration relieves this electronic strain by converting the center to an sp3 -hybridized state.

Substituent Effects and Linear Free Energy Relationships (LFER)

The thermodynamic stability of the unhydrated versus hydrated forms is exquisitely sensitive to substitutions on the phenyl ring. The equilibrium constants for these reactions correlate strongly with the Hammett substituent parameter σ+ . Experimental data yields a reaction constant ( ρ+ ) of −1.62 for the dehydration process[1].

Causality in Substituent Effects:

• Electron-Donating Groups (EDGs): Substituents like −OCH3​ (negative σ+ ) donate electron density into the π -system, stabilizing the electron-deficient sp2 carbonyl carbon. This lowers the ground-state energy of the unhydrated ketone, shifting the equilibrium away from the gem-diol.

• Electron-Withdrawing Groups (EWGs): Substituents like −NO2​ (positive σ+ ) exacerbate the electron deficiency at the carbonyl carbon. The relief of this extreme polarization upon hydration makes the gem-diol thermodynamically highly favorable.

Thermodynamic equilibrium of TFAP hydration modulated by substituent effects.

Solvent-Mediated Thermodynamic Shifts

The hydration equilibrium is not solely an intrinsic property of the TFAP; it is heavily dictated by the solvation environment. The development of an hydration scale ( W0​ ) for polar aprotic solvents reveals counterintuitive thermodynamic behaviors[1].

While mixtures of water and sulfolane exert a dehydrating effect compared to pure water, mixtures of water and dimethyl sulfoxide (DMSO)—down to 15 mol % water—are actually more hydrating to the TFAP carbonyl group than pure water itself[2]. The Causality: DMSO is a powerful hydrogen-bond acceptor. The gem-diol product ( ZH2​O ) has a substantially higher requirement for solvation by water molecules than does water itself[2]. DMSO structures the water network to optimally stabilize the diol's hydroxyl protons, driving the thermodynamic equilibrium toward hydration.

Hydride Affinity and Catalytic Hydrogenation

Beyond hydration, the thermodynamic stability of TFAPs governs their reactivity in catalytic hydrogenation. Molecular catalysts (e.g., transition metal hydrides) reduce ketones via heterolytic hydride ( H− ) transfer. The feasibility of this reaction is determined by the thermodynamic hydricity ( ΔGH−∘​ ) of the catalyst relative to the hydride acceptor ability of the TFAP[3].

Recent studies utilizing HRh(dmpe)2​ and HCo(dmpe)2​ complexes demonstrate that while the thermodynamic driving force for hydride transfer to TFAPs is strong, there is a pronounced offset in their LFER compared to standard acetophenones[3]. The Causality: This offset indicates a significantly larger intrinsic kinetic barrier for H− transfer to TFAPs[3]. According to Marcus theory, the structural reorganization energy required to transition from the highly stabilized, heavily solvated sp2 TFAP carbonyl to the sp3 alkoxide transition state is substantial[4]. Consequently, while the reaction is thermodynamically favorable, it requires catalysts with exceptional hydricity to achieve kinetic viability[4].

Quantitative Data Summary

Table 1: Thermodynamic and Kinetic Descriptors of TFAP Reactivity

Parameter	Value / Trend	Mechanistic Significance	Source
Hammett ρ+ (Dehydration)	−1.62	EDGs stabilize the unhydrated ketone; EWGs drive equilibrium toward the gem-diol.	[1]
Solvent Hydration Scale ( W0​ )	DMSO > Water > Sulfolane	DMSO strongly accepts H-bonds, stabilizing the highly solvated gem-diol state.	[2]
Hydride Transfer Intrinsic Barrier	TFAPs > Acetophenones	Higher structural/electronic reorganization energy required to reach the sp3 transition state.	[3]
Catalytic Hydrogenation	Rh efficient; Co limited	Co catalysts lack sufficient hydricity to overcome the intrinsic barrier of TFAPs.	[4]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, thermodynamic profiling must rely on self-validating analytical systems. The following protocols utilize internal mass-balance and independent kinetic cross-referencing to eliminate systemic artifacts.

Protocol A: NMR-Based Determination of Hydration Equilibrium ( Kd​ )

This protocol leverages 19F NMR. Because the −CF3​ group acts as an internal reporter for both the ketone and the diol, the sum of their integrations inherently equals 100% of the active species, providing a self-validating mass balance.

• Sample Preparation: Prepare a 0.05 M solution of the target highly substituted TFAP in a precisely measured binary mixture of DMSO- d6​ and D2​O .

• Thermal Equilibration: Seal the NMR tube and submerge it in a precision temperature-controlled bath ( ±0.1∘C ) for a minimum of 24 hours to ensure absolute thermodynamic equilibrium.

• Data Acquisition: Acquire 19F NMR spectra using an inverse-gated decoupling pulse sequence. Rationale: This prevents Nuclear Overhauser Effect (NOE) buildup, ensuring that the signal intensity is strictly proportional to molar concentration.

• Integration: Integrate the downfield resonance (unhydrated ketone, typically ∼−71 ppm ) and the upfield resonance (gem-diol, typically ∼−82 ppm ).

• Thermodynamic Extraction: Calculate the equilibrium constant Kd​=[Diol]/([Ketone][H2​O]) . Repeat across a 20∘C to 60∘C gradient and plot ln(Kd​) vs 1/T (Van 't Hoff plot) to extract the standard enthalpy ( ΔH∘ ) and entropy ( ΔS∘ ) of hydration.

Self-validating NMR workflow for quantifying TFAP hydration thermodynamics.

Protocol B: Kinetic Profiling of Hydride Transfer via Marcus Theory

To determine the intrinsic barrier of reduction, kinetic data must be cross-referenced with thermodynamic driving forces.

• Catalyst Isolation: Synthesize and isolate a transition metal hydride with a known thermodynamic hydricity (e.g., HRh(dmpe)2​ ) under strict Schlenk line (inert atmosphere) conditions.

• Stopped-Flow Analysis: Inside a stopped-flow UV-Vis or NMR spectrometer, rapidly mix equimolar solutions of the metal hydride and the substituted TFAP in dry THF at 25∘C .

• Kinetic Monitoring: Monitor the exponential decay of the metal hydride signal to extract the pseudo-first-order rate constant ( kobs​ ).

• Marcus Cross-Relation Application: Plot ln(kobs​) against the calculated thermodynamic driving force ( ΔG∘ ) for a series of substituted TFAPs. The deviation of the intercept from standard acetophenones yields the specific intrinsic reorganization barrier ( ΔG0‡​ ) for the highly substituted TFAP scaffold.

References

• An hydration scale for ketones in polar aprotic solvents Canadian Science Publishing URL:[Link]

• The Hydration of Ketones in Mixtures of Water and Polar Aprotic Solvents Canadian Science Publishing URL:[Link]

• Thermodynamic and Kinetic Activity Descriptors for the Catalytic Hydrogenation of Ketones OSTI (Office of Scientific and Technical Information) URL:[Link]

• Thermodynamic and Kinetic Activity Descriptors for the Catalytic Hydrogenation of Ketones Journal of the American Chemical Society URL:[Link]

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Vibrational Spectroscopy of Sterically Hindered Fluorinated Ketones: IR Absorption Profiling of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

Executive Summary

The structural characterization of highly substituted fluorinated aromatics requires a nuanced understanding of competing electronic and steric effects. For 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone , the infrared (IR) absorption spectrum is dictated by a complex "push-pull" electronic environment. The strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group, combined with the steric hindrance and electron-donating properties of the tetramethyl-substituted phenyl ring, creates highly specific vibrational signatures. This technical guide provides a comprehensive framework for assigning these IR bands, grounded in mechanistic causality, alongside a self-validating Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) protocol.

Electronic and Steric Causality in Vibrational Shifts

To accurately interpret the IR spectrum of 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone, one must analyze the molecule's structural deviations from standard acetophenone.

The Carbonyl (C=O) Domain: Steric Decoupling and Inductive Withdrawal

In unsubstituted acetophenone, the carbonyl group is coplanar with the phenyl ring, allowing for extended π-conjugation which lowers the C=O stretching frequency to approximately 1680 cm⁻¹. The introduction of a highly electronegative -CF₃ group exerts a profound inductive effect (-I), destabilizing the dipolar resonance contributor (C⁺-O⁻) and localizing electron density within the C=O double bond. This increases the bond's force constant, shifting the absorption band to 1718–1725 cm⁻¹ (1)[1].

Furthermore, the presence of electron-withdrawing groups inherently disfavors the ground resonance form, making the ketone more reactive and pushing the IR frequency higher (2)[2]. In 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone, the bulky methyl group at the ortho (2') position creates severe steric repulsion with the trifluoroacetyl moiety. This steric clash forces the carbonyl group to twist out of coplanarity with the aromatic ring, effectively breaking the π-π conjugation. The loss of resonance localization compounds the -I effect of the CF₃ group, driving the C=O absorption band even higher, typically into the 1725–1730 cm⁻¹ regime.

The Trifluoromethyl (CF₃) Domain

The C-F bond is highly polarized, resulting in massive changes in the dipole moment during vibration. Consequently, CF₃ stretching modes dominate the IR spectrum with very strong, broad absorptions. These typically manifest as a complex series of asymmetric and symmetric stretches between 1110 cm⁻¹ and 1290 cm⁻¹ (3)[3].

The Hydrocarbon Domain

Because the aromatic ring is pentasubstituted, only a single isolated proton remains at the 6' position. This results in a distinct, weak aromatic C-H stretch around 3067 cm⁻¹ (4)[4]. Conversely, the four methyl groups produce a strong cluster of aliphatic C-H stretching bands between 2860 and 2960 cm⁻¹.

Quantitative Spectral Assignments

The table below summarizes the expected IR absorption profile for 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone, synthesizing empirical data from analogous fluorinated structures.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Mechanistic Driver
Carbonyl (C=O)	Stretching (νC=O)	1725 – 1730	Strong, Sharp	-I effect of CF₃ + Steric decoupling from ring
Trifluoromethyl (CF₃)	Asym. Stretching (νasCF₃)	1200 – 1290	Very Strong	High C-F bond polarity and dipole moment change
Trifluoromethyl (CF₃)	Sym. Stretching (νsCF₃)	1110 – 1180	Strong	Symmetric expansion of the CF₃ umbrella
Aromatic Ring (C=C)	Quadrant Stretching	~1500, ~1600	Medium	Skeletal vibrations of the pentasubstituted ring
Aliphatic (C-H)	Asym/Sym Stretching	2860 – 2960	Medium	Tetramethyl substitution on the aromatic core
Aromatic (C-H)	Stretching (νC-H)	~3065	Weak	Isolated proton at the 6' position
Aromatic (C-H)	Out-of-plane Bending	850 – 880	Med-Strong	Characteristic of pentasubstituted benzene rings

Self-Validating ATR-FTIR Protocol

Fluorinated compounds can interact with standard alkali halide transmission windows (e.g., KBr) over time, particularly in the presence of trace moisture. Therefore, Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal is the gold standard for this analysis. To ensure absolute trustworthiness, the following protocol incorporates strict self-validating gates.

Step 1: Crystal Cleaning & Blank Validation

• Action: Clean the ATR crystal with spectroscopic grade isopropanol and allow it to evaporate completely.

• Validation Gate 1: Acquire a single-beam spectrum. The baseline absorbance must be < 0.001 AU across the 4000–400 cm⁻¹ range. If contamination peaks are present, reclean the crystal.

Step 2: System Calibration

• Action: Place a standard polystyrene calibration film over the ATR crystal and apply standard pressure.

• Validation Gate 2: The primary aromatic ring stretching peak must resolve at 1601.4 cm⁻¹ ± 1.0 cm⁻¹. If it falls outside this tolerance, the interferometer requires laser recalibration.

Step 3: Background Acquisition & Atmospheric Suppression

• Action: Collect an ambient background spectrum (32 scans, 4 cm⁻¹ resolution).

• Validation Gate 3: Analyze the water vapor bands (3500–3900 cm⁻¹) and CO₂ bands (~2350 cm⁻¹). Variance must be < 1% compared to the previous background. If greater, purge the optical bench with dry nitrogen for 15 minutes.

Step 4: Sample Acquisition

• Action: Deposit 2–3 µL of neat 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone directly onto the ATR crystal. Ensure the crystal is fully covered.

• Validation Gate 4: Monitor the live preview. The maximum peak intensity (likely the CF₃ stretch ~1200 cm⁻¹) must sit between 0.4 and 0.8 AU to ensure a linear detector response.

Step 5: Post-Processing

• Action: Apply an ATR correction algorithm (assuming a refractive index of ~1.5 for the organic sample and 2.4 for the ZnSe/Diamond crystal) to adjust for penetration depth variations across the frequency range. Perform a multipoint baseline correction.

Workflow Visualization

The following diagram maps the logical execution of the self-validating spectral acquisition protocol.

Figure 1: Self-validating ATR-FTIR workflow for spectral acquisition of fluorinated acetophenones.

Conclusion

The IR spectrum of 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone is a textbook example of how steric bulk and electronic induction dictate molecular vibrations. By recognizing the steric decoupling of the carbonyl group from the aromatic ring, analysts can accurately predict and assign the unusually high C=O stretching frequency (1725–1730 cm⁻¹), preventing misidentification during synthetic validation or drug development workflows.

References

• Title: Asymmetric Catalysis on Cinchonidine-Modified Pt/Al2O3: Kinetics and Isotope Effect in the Hydrogenation of Trifluoroacetophenone. Source: ACS Publications. URL: 1

• Title: Investigation of the Molecular Structures, Electronic Properties and Vibrational Spectrum of Trifluoroacetophenone Using Density. Source: Yanbu Journal of Engineering and Science. URL: 4

• Title: Catalytic trifluoromethylation of iodoarenes by use of 2-trifluoromethylated benzimidazoline as trifluoro. Source: Beilstein Journals. URL: 3

• Title: Steric vs. electronic effects in the Lactobacillus brevis ADH-catalyzed bioreduction of ketones. Source: Organic & Biomolecular Chemistry. URL: 2

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Protocols & Analytical Methods

Application Note: 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone as an Advanced Fluorinated Building Block

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry and materials science, the strategic incorporation of fluorine is a proven methodology for enhancing metabolic stability, lipophilicity, and membrane permeability[1][2]. 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone (CAS: 886371-40-0) represents a highly specialized, privileged fluorinated building block that combines the profound electron-withdrawing nature of a trifluoromethyl (–CF₃) group with the extreme steric shielding of a tetramethyl-substituted aryl ring[3][4].

Causality in Reactivity: From a mechanistic standpoint, the –CF₃ group exerts a powerful inductive (–I) effect, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent carbonyl carbon. This renders the ketone exceptionally electrophilic, capable of undergoing rapid nucleophilic attack despite the massive steric bulk of the ortho-methyl group[5].

Expert Insight: A critical, often-overlooked advantage of 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone is the complete absence of α-protons. In standard aliphatic or semi-aliphatic ketones, strongly basic nucleophiles (like Grignard or organolithium reagents) frequently trigger unwanted enolization, destroying the reagent and stalling the reaction. Because this building block cannot enolize, it acts as a pure electrophile, channeling reactions exclusively toward high-yield nucleophilic additions.

Physicochemical Profiling & Reactivity Data

To effectively utilize this building block, researchers must understand its physical parameters and how its reactivity diverges from non-fluorinated analogs.

Table 1: Physicochemical Properties [3][4]

Property	Value
Chemical Name	2,2,2-Trifluoro-1-(2,3,4,5-tetramethylphenyl)ethan-1-one
CAS Number	886371-40-0
Molecular Formula	C₁₂H₁₃F₃O
Molecular Weight	230.23 g/mol

| Key Functional Groups | Trifluoromethyl, Ketone, Tetramethylphenyl |

Table 2: Comparative Reactivity Matrix

Feature	Standard Acetophenone	2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone
Enolization Potential	High (Possesses α-protons)	None (Lacks α-protons)
Carbonyl Electrophilicity	Moderate	Extremely High (Driven by –CF₃ group)
Aryl Steric Hindrance	Low	Very High (Tetramethyl shielding)

| Aryl Ring Electron Density | Moderate | High (Four electron-donating methyl groups) |

Synthetic Workflows & Logical Relationships

The unique electronic and steric profile of this compound allows it to serve as a central hub for synthesizing complex, high-value derivatives used in drug discovery and agrochemical development[1][6].

Workflow of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone into high-value derivatives.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to ensure experimental integrity.

Protocol A: Synthesis of Sterically Hindered Tertiary CF₃-Alcohols via Organolithium Addition

Rationale: While Grignard reagents are common, they can undergo unwanted β-hydride transfer with highly sterically hindered ketones, reducing the ketone to a secondary alcohol. Utilizing organolithium reagents at cryogenic temperatures suppresses this reduction pathway, forcing pure nucleophilic addition.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Dissolution: Dissolve 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone (1.0 equiv, 5.0 mmol) in anhydrous THF (25 mL) to achieve a 0.2 M solution.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly –78 °C. Allow 15 minutes for thermal equilibration.

• Nucleophilic Addition: Dropwise add the desired Organolithium reagent (R-Li, 1.2 equiv) via a syringe pump over 20 minutes to prevent localized exothermic spikes.

• Reaction: Stir the mixture for 2 hours at –78 °C.

• Quenching: Quench the reaction while still at –78 °C by adding 10 mL of saturated aqueous NH₄Cl. Causality: A mild proton source is critical here; strong acids can trigger the dehydration of the newly formed, highly crowded tertiary alcohol.

• Workup: Warm to room temperature, extract with Ethyl Acetate (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validating IPC (¹⁹F NMR): Analyze the crude mixture via ¹⁹F NMR. The successful conversion is definitively validated by the disappearance of the ketone's –CF₃ singlet (typically around –71 ppm) and the emergence of the tertiary alcohol's –CF₃ signal (shifted upfield to approximately –77 ppm).

Protocol B: Catalytic Asymmetric Reductive Amination for Chiral CF₃-Amines

Rationale: The extreme electrophilicity of the –CF₃ ketone allows for direct imine condensation without the need for harsh Lewis acids, which is otherwise difficult for sterically congested tetramethyl-aryl ketones[5].

Step-by-Step Methodology:

• Imine Condensation: In a sealed pressure tube, combine the ketone (1.0 equiv), a primary amine (1.5 equiv), and catalytic Ti(OEt)₄ (0.2 equiv) in anhydrous toluene. Causality: Ti(OEt)₄ acts as both a mild Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium forward.

• Heating: Stir the mixture at 80 °C for 12 hours.

• IPC 1 (GC-MS): Sample the reaction to confirm >95% conversion of the ketone to the corresponding imine mass prior to reduction.

• Asymmetric Reduction: Transfer the crude imine solution to a high-pressure hydrogenation autoclave. Add a chiral Ruthenium-BINAP catalyst (1 mol%) and dilute with anhydrous Methanol.

• Hydrogenation: Pressurize the vessel with H₂ gas (50 bar) and stir at 50 °C for 24 hours.

• Self-Validating IPC 2 (Chiral HPLC): Post-filtration and concentration, analyze the product via chiral HPLC (e.g., using a Chiralcel OD-H column) to validate the enantiomeric excess (ee), which should exceed 90% based on the chiral catalyst's induction.

Applications in Drug Development & Materials Science

Pharmaceutical Synthesis: The incorporation of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone into drug scaffolds directly addresses pharmacokinetic liabilities. The –CF₃ group blocks cytochrome P450-mediated oxidation at adjacent sites, drastically improving the metabolic half-life of the drug[1]. Furthermore, the bulky tetramethylphenyl group forces the molecule into specific 3D conformations, which is highly utilized in structure-based drug design to increase binding affinity to target kinase pockets[2][6].

Agrochemicals: In the development of next-generation crop protection agents, environmental stability is paramount. The robust nature of the C-F bond, combined with the steric shielding of the tetramethyl ring, prevents rapid degradation of the active ingredient by soil microbes or UV exposure, allowing for lower application rates and longer-lasting efficacy[1][6].

Materials Science: Beyond biology, this building block is a precursor for advanced fluorinated polymers. The rigid, sterically hindered tetramethylphenyl group, when polymerized, yields materials with exceptionally high glass transition temperatures (Tg) and thermal stability, making them ideal for specialty coatings and liquid crystal displays[2].

References

• NextSDS. "2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE — Chemical Substance Information." NextSDS Database.
• ChemicalBook. "2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE (CAS 886371-40-0)." ChemicalBook Product Catalog.
• ChemContract Research. "2',4',6'-Trifluoroacetophenone (CAS 51788-77-3) Applications & Industries." ChemContract Research.
• EvitaChem. "Buy 3'-Fluoro-5'-methyl-2,2,2-trifluoroacetophenone - Scientific Uses and Synthetic Methodologies." EvitaChem.
• Chem-Impex. "2',4',5'-Trifluoroacetophenone - Research in Organic Synthesis." Chem-Impex International.

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Application Note: Overcoming Steric Hindrance in Grignard Additions to 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

Introduction & Synthetic Challenges

Trifluoromethylated tertiary alcohols (trifluoromethyl carbinols) are privileged structural motifs in medicinal chemistry, frequently utilized to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The conventional synthetic route to these compounds involves the nucleophilic addition of Grignard reagents to trifluoromethyl ketones.

However, the specific substrate 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone presents a formidable synthetic challenge. While the strongly electron-withdrawing CF3​ group highly activates the carbonyl carbon toward nucleophilic attack, the extreme steric shielding provided by the tetramethylphenyl ring (specifically the ortho-methyl group at the 2'-position) creates a severe kinetic barrier, drastically altering the reaction's chemoselectivity and making standard Grignard additions highly prone to failure.

Mechanistic Causality: Alkylation vs. Reduction

When standard Grignard reagents possessing β -hydrogens (such as isopropylmagnesium chloride) are employed, the steric clash between the nucleophile and the tetramethylphenyl ring prevents the alkyl group from accessing the required Bürgi-Dunitz trajectory for 1,2-addition.

Instead, the reaction pathway is diverted. The Grignard reagent acts as a reducing agent via a Meerwein-Ponndorf-Verley-type mechanism, transferring a β -hydride through a six-membered cyclic transition state to yield a secondary alcohol (2,2,2-trifluoro-1-(2,3,4,5-tetramethylphenyl)ethanol) as the major product[1],[2].

To subvert this reduction pathway and enforce the desired alkylation, the nucleophilicity of the Grignard reagent must be finely tuned, and the carbonyl must be further activated. This is achieved through the use of specific Lewis acid additives:

• Lanthanum Activation (Knochel Modification): The addition of soluble1 facilitates transmetalation, forming an organolanthanum species. The highly oxophilic La3+ ion strongly coordinates to the carbonyl oxygen, lowering the LUMO energy. Concurrently, the resulting organolanthanum reagent is less basic and highly nucleophilic, allowing it to penetrate the steric shield without triggering reduction[1].

• Mg-Zn Hybrid Ate Complexes: Alternatively, the introduction of ZnCl2​ and LiCl generates a synergistic trilateral 3 ( [R3​Zn]−[MgX]+ ). This complex exhibits a dramatic increase in chemoselectivity, favoring C-alkylation over reduction even with highly sensitive trifluoroacetophenones[3].

Reaction Pathway Visualization

Reaction pathways for Grignard addition to sterically hindered trifluoroacetophenones.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems incorporating strict In-Process Controls (IPCs) and expected causal outcomes.

Protocol A: Lanthanum-Mediated 1,2-Addition (Knochel Modification)

This protocol is optimal for Grignard reagents possessing β -hydrogens where reduction is a major competing pathway.

Step-by-Step Methodology:

• Organolanthanum Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 2.5 mL of a LaCl3​⋅2LiCl solution (0.6 M in THF, 1.5 mmol). Cool the flask to 0 °C.

• Transmetalation: Dropwise add the desired Grignard reagent (1.5 mmol) to the cooled solution. Stir the mixture at 0 °C for 1.5 hours.

  • Self-Validation (IPC): The solution should become homogeneous with a slight color change. The formation of a heavy precipitate indicates moisture contamination; if observed, the batch must be discarded.

• Substrate Addition: Dissolve 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone (230.2 mg, 1.0 mmol) in 2.0 mL of anhydrous THF. Add this solution dropwise to the organolanthanum reagent at 0 °C to prevent thermal degradation of the active species.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for 4-6 hours.

  • Self-Validation (IPC): Monitor via TLC (Hexanes/EtOAc 9:1). The highly non-polar ketone ( Rf​≈0.7 ) will convert to a more polar tertiary alcohol ( Rf​≈0.4 ). If the ketone persists after 4 hours, the initial Grignard titer was insufficient.

• Quench & Workup: Quench the reaction by carefully adding 5 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate ( 3×10 mL).

  • Self-Validation (IPC): Mild gas evolution during the quench confirms the presence of active organometallic species at the end of the reaction, validating that the reagent was not prematurely destroyed by adventitious moisture.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography to yield the pure trifluoromethyl carbinol.

Protocol B: Synergistic Mg-Zn Hybrid Ate Complex Addition

This protocol is optimal for highly sensitive applications requiring absolute suppression of enolization and reduction.

Step-by-Step Methodology:

• Ate Complex Formation: In a dry flask under argon, mix anhydrous ZnCl2​ (1.0 mmol) and LiCl (1.0 mmol) in 3.0 mL THF. Cool to -78 °C and add the Grignard reagent (3.0 mmol) to form the zincate complex [R3​Zn]−[MgX]+ .

  • Self-Validation (IPC): The dissolution of the inorganic salts must be completely clear prior to Grignard addition. Turbidity indicates wet salts.

• Addition: Add the 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone (1.0 mmol) dropwise at -78 °C.

  • Causality Rule: Maintaining -78 °C is critical. An internal temperature probe must be used. A temperature spike > -65 °C will increase the kinetic energy enough to overcome the activation barrier for the undesired reduction pathway.

• Completion & Analysis: Stir for 2 hours at -78 °C, then quench with sat. NH4​Cl .

  • Self-Validation (IPC): Analyze the crude mixture via 19F NMR. The CF3​ peak of the starting ketone ( ≈−71 ppm) shifts significantly in the target tertiary alcohol ( ≈−78 ppm) versus the undesired secondary alcohol ( ≈−75 ppm), providing immediate quantitative validation of chemoselectivity.

Quantitative Data & Yield Optimization

The table below summarizes the causal relationship between the choice of organometallic system, the presence of β -hydrogens, and the resulting chemoselectivity when reacting with 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone.

Reaction System	Organometallic Reagent	Additive / Catalyst	Temp (°C)	Target 1,2-Addition Yield (%)	Undesired Reduction Yield (%)
Standard Grignard	i -PrMgCl (has β -H)	None	0 to RT	< 5%	> 80%
Standard Grignard	MeMgBr (no β -H)	None	0 to RT	45%	N/A
Knochel Modification	i -PrMgCl	LaCl3​⋅2LiCl (1.5 eq)	0 to RT	88%	< 5%
Knochel Modification	MeMgBr	LaCl3​⋅2LiCl (1.5 eq)	0 to RT	95%	N/A
Mg-Zn Hybrid Ate	EtMgCl (has β -H)	ZnCl2​ / LiCl (1.0 eq)	-78	92%	< 2%

References

• Title: Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex Source: National Institute of Informatics (NII) URL: 1

• Title: Expanding Mg-Zn Hybrid Chemistry: Inorganic Salt Effects in Addition Reactions of Organozinc Reagents to Trifluoroacetophenone and the Implications for a Synergistic Lithium-Magnesium-Zinc Activation Source: ResearchGate URL: 3

• Title: Mechanochemistry-Amended Barbier Reaction as an Expedient Alternative to Grignard Synthesis Source: ChemRxiv URL: 4

• Title: Direct Addition of Grignard Reagents to Aliphatic Carboxylic Acids Enabled by Bulky turbo‐Organomagnesium Anilides Source: NIH / PMC URL: 5

Sources

• 1. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 2. gifu-u.repo.nii.ac.jp [gifu-u.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Direct Addition of Grignard Reagents to Aliphatic Carboxylic Acids Enabled by Bulky turbo‐Organomagnesium Anilides - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone for GC-MS analysis

Application Note & Protocol: Advanced Derivatization Strategies for GC-MS Analysis of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Insights

Gas Chromatography-Mass Spectrometry (GC-MS) relies heavily on the volatility and thermal stability of analytes. While many ketones are amenable to direct GC-MS analysis, highly sterically hindered and polyfluorinated ketones—such as 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone (TMTFA) —present a unique set of analytical challenges. Direct injection of underivatized TMTFA often results in severe peak tailing, poor ionization efficiency, and thermal degradation within the GC inlet[1].

The derivatization of TMTFA is notoriously difficult due to a dichotomy between its steric and electronic properties:

• Steric Shielding: The carbonyl carbon is flanked by a bulky trifluoromethyl (-CF₃) group and a phenyl ring bearing four methyl groups. The ortho-methyl group (at the 2' position) creates a massive steric barrier that physically impedes the Bürgi-Dunitz trajectory required for standard nucleophilic attack[2].

• Electronic Activation: Conversely, the strong electron-withdrawing nature of the -CF₃ group renders the carbonyl carbon highly electrophilic, making it prone to forming stable, non-volatile hydrates in the presence of trace moisture.

Because standard derivatization techniques (e.g., room-temperature oximation or direct silylation) fail to produce quantitative yields for such hindered molecules, analysts must employ strategically designed workflows. This guide details two self-validating methodologies: Kinetic Forcing via Oximation and Steric Relief via Reductive Silylation [1],[3].

Experimental Workflows & Causality

To successfully derivatize TMTFA, the analytical system must either force the reaction kinetically or alter the hybridization of the target carbon to relieve steric strain.

Method A: Kinetic Forcing (Direct Oximation)

Standard methoxyamine (MOX) derivatization fails at room temperature because the tetrahedral intermediate formed during nucleophilic attack suffers from extreme steric clash. By utilizing anhydrous pyridine (which acts as both a solvent and a base catalyst) and elevating the temperature to 80°C, the system provides sufficient kinetic energy to overcome the activation barrier, yielding a stable methoxime derivative[2],[3].

Method B: Steric Relief (Reductive Silylation)

A more robust approach for extreme steric hindrance is a two-step reductive silylation. First, sodium borohydride (NaBH₄) reduces the planar sp² carbonyl to a tetrahedral sp³ secondary alcohol. This structural transformation pushes the bulky -CF₃ and tetramethylphenyl groups apart, relieving steric strain. The newly formed, highly accessible hydroxyl group is then rapidly silylated using MSTFA catalyzed by Trimethyliodosilane (TMIS) to ensure complete conversion[1].

Workflow for the derivatization of sterically hindered TMTFA for GC-MS analysis.

Step-by-Step Protocols

Protocol A: High-Temperature Oximation

Self-Validating Note: The use of anhydrous pyridine is critical. Trace water will compete with methoxyamine, forming the unreactive hydrate of the trifluoromethyl ketone.

• Sample Preparation: Aliquot 100 µL of the TMTFA sample (approx. 1 mg/mL in an aprotic solvent like hexane) into a 2 mL glass autosampler vial.

• Solvent Removal: Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen.

• Reagent Addition: Add 50 µL of freshly prepared Methoxyamine hydrochloride solution (20 mg/mL in anhydrous pyridine).

• Reaction: Cap the vial tightly with a PTFE-lined septum and vortex for 30 seconds. Incubate in a heating block at 80°C for exactly 120 minutes.

• Extraction/Dilution: Allow the vial to cool to room temperature. Add 50 µL of ethyl acetate to dilute the pyridine, vortex briefly, and transfer to a GC vial insert for analysis.

Protocol B: Two-Step Reductive Silylation

Self-Validating Note: The intermediate quenching step is mandatory. Unreacted NaBH₄ will violently decompose MSTFA, ruining the silylation step and potentially over-pressurizing the vial.

• Reduction: Aliquot 100 µL of the TMTFA sample into a reaction vial and evaporate to dryness. Add 100 µL of a freshly prepared NaBH₄ solution (10 mg/mL in absolute ethanol).

• Incubation: Allow the reaction to proceed at room temperature for 30 minutes.

• Quenching: Carefully add 10 µL of glacial acetic acid to quench excess NaBH₄ (effervescence will occur).

• Drying: Evaporate the mixture to absolute dryness under nitrogen at 40°C.

• Silylation: Add 50 µL of MSTFA containing 1% TMIS (trimethyliodosilane) as a catalyst. TMIS is required because the resulting secondary alcohol is still moderately hindered.

• Final Incubation: Incubate at 60°C for 60 minutes. Cool to room temperature and analyze directly.

Mechanistic rationale for two-step reductive silylation of hindered ketones.

Quantitative Data & Derivative Comparison

The table below summarizes the expected physicochemical and mass spectrometric properties of TMTFA and its respective derivatives. For high-throughput or trace-level quantitative analysis, Method B (TMS-Ether) is heavily favored due to its near-quantitative yield and superior chromatographic peak shape.

Parameter	Underivatized TMTFA	MOX Derivative (Method A)	TMS-Ether Derivative (Method B)
Molecular Weight ( g/mol )	230.23	259.27	304.41
Derivatization Yield	N/A	~65 - 75%	> 95%
GC Peak Shape	Broad, severe tailing	Sharp	Exceptionally Sharp
Thermal Stability	Prone to inlet degradation	Stable	Highly Stable
Key MS Fragments (m/z)	230 (M⁺), 161 (-CF₃)	259 (M⁺), 228 (-OCH₃)	304 (M⁺), 289 (-CH₃), 235 (-CF₃)
Primary Analytical Use	Qualitative screening	Isomer differentiation	Trace quantitative analysis

References

• Source: Office of Justice Programs (ojp.gov)
• Source: Benchchem (benchchem.com)
• Alternative One-Pot Synthesis of (Trifluoromethyl)

Sources

• 1. ojp.gov [ojp.gov]
• 2. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone Reactions

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone .

This substrate presents a unique chemical dichotomy: the trifluoromethyl ( −CF3​ ) group renders the carbonyl carbon highly electrophilic, yet its massive steric bulk—combined with the ortho-methyl group on the tetramethylphenyl ring—severely restricts the approach of nucleophiles. The protocols and logical frameworks below are field-proven to help you bypass these steric limitations and achieve high-yielding transformations.

PART 1: Diagnostic FAQs & Troubleshooting

Q1: I am attempting a Grignard addition to 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone, but my GC-MS/NMR shows predominantly the secondary alcohol (reduction product) instead of the alkylated tertiary alcohol. Why is this happening? A1: This is a classic symptom of extreme steric hindrance. When a bulky Grignard reagent (especially those with β -hydrogens, like ethyl- or isopropylmagnesium halides) approaches the sterically congested carbonyl, the required 107∘ Bürgi-Dunitz trajectory for C–C bond formation is physically blocked by the −CF3​ and ortho-methyl groups. Consequently, the system adopts a lower-energy 6-membered transition state, facilitating a β -hydride transfer[1]. The Grignard reagent acts as a reducing agent rather than a nucleophile, as detailed in [1]. Causality & Solution: To force C–C bond formation, you must suppress the basicity of the nucleophile and enhance carbonyl activation. Switch to an Organocerium reagent ( R−CeCl2​ ). Cerium(III) is highly oxophilic; it strongly coordinates to the carbonyl oxygen, lengthening the C=O bond, slightly relieving ground-state steric crowding, and directing the alkyl group to the carbon atom without competing β -hydride transfer.

Q2: My cyanation/alkynylation reactions are completely stalled, recovering >95% starting material. How can I drive this forward? A2: Sp-hybridized nucleophiles (like cyanides or acetylides) are linear and inherently less sterically demanding. If they are failing, the issue is insufficient electrophilic activation of the sterically shielded carbonyl. Causality & Solution: You must use a strong, small Lewis acid to pull electron density away from the carbonyl. Pre-complex the ketone with TiCl4​ or BF3​⋅OEt2​ at -78°C for 15 minutes before adding your nucleophile. The Lewis acid coordination lowers the LUMO of the carbonyl, making it reactive enough to capture the nucleophile despite the steric blockade.

Q3: I need to reduce this ketone to a chiral secondary alcohol. Standard CBS reduction is extremely slow and yields poor enantiomeric excess (ee). What are the alternatives? A3: The oxazaborolidine catalyst used in CBS reductions relies on steric differentiation between the two substituents flanking the carbonyl. In this molecule, both the −CF3​ group and the tetramethylphenyl ring are exceptionally bulky, leading to poor catalyst docking and low stereoselectivity. Causality & Solution: Pivot to Asymmetric Transfer Hydrogenation (ATH) using Noyori-type Ruthenium complexes (e.g., RuCl(p−cymene)[(S,S)−Ts−DPEN] ). These catalysts operate via a concerted outer-sphere mechanism that is remarkably tolerant of sterically hindered trifluoromethyl ketones, as explored in[2].

PART 2: Mechanistic Logic & Visualization

Mechanistic divergence between standard Grignard reagents and Organocerium additions.

PART 3: Quantitative Data Presentation

To assist in your experimental design, the following table summarizes the expected outcomes when reacting various nucleophilic systems with 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone.

Nucleophile / Reagent System	Activation Method	Primary Reaction Pathway	Expected Yield	Major Side Product
Standard Grignard ( R−MgX )	None	β -Hydride Reduction	< 10%	Secondary Alcohol (>80%)
Organolithium ( R−Li )	None	Enolization / Reduction	15 - 30%	Recovered SM / Alcohol
Organocerium ( R−CeCl2​ )	CeCl3​ (In situ)	1,2-Nucleophilic Addition	85 - 95%	Trace Alcohol
Terminal Alkyne + n−BuLi	BF3​⋅OEt2​	1,2-Nucleophilic Addition	75 - 90%	Recovered SM
NaBH4​	CeCl3​ (Luche)	Hydride Reduction	> 95%	None

PART 4: Self-Validating Experimental Protocols

Protocol A: Preparation and Addition of Organocerium Reagents

Expertise Note: The success of this protocol hinges entirely on the absolute dehydration of CeCl3​⋅7H2​O . If heated too rapidly, the salt will melt in its own water of crystallization, causing irreversible hydrolysis to unreactive cerium oxides. See[3] and [4] for foundational mechanistic insights.

Step-by-Step Methodology:

• Dehydration: Place finely powdered CeCl3​⋅7H2​O (1.5 equiv) in a Schlenk flask. Apply high vacuum (0.1 mmHg) and heat gradually using an oil bath: 90°C for 1 h, 100°C for 1 h, and finally 140°C for 2 h.

  • Self-Validation: The powder must remain free-flowing and white. If it clumps or turns glassy, hydrolysis has occurred; discard and restart.

• Suspension: Cool to room temperature under Argon. Add anhydrous THF (5 mL/mmol) and stir vigorously for 2 hours. The suspension will become milky white.

• Transmetalation: Cool the suspension to -78°C. Dropwise add the Organolithium or Grignard reagent (1.5 equiv). Stir for 30 minutes.

  • Self-Validation: The formation of the organocerium species ( R−CeCl2​ ) is visually confirmed by a distinct color change (typically yellow to deep orange, depending on the alkyl/aryl group). If the solution remains colorless, the transmetalation has failed (likely due to wet CeCl3​ ).

• Addition: Dissolve 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone (1.0 equiv) in a minimum volume of anhydrous THF and add dropwise to the organocerium mixture.

• Completion: Stir at -78°C for 1 hour, then allow to warm to room temperature. Quench carefully with saturated aqueous NH4​Cl and extract with EtOAc.

Step-by-step experimental workflow for the preparation and use of anhydrous Organocerium reagents.

PART 5: References

• Steric Hindrance: Definition, Factors, & Examples Chemistry Learner URL:[Link]

• CeCl3/n‐BuLi: Unraveling Imamoto's Organocerium Reagent PMC - National Institutes of Health (Angewandte Chemie International Edition) URL:[Link]

• Organocerium reagents. Nucleophilic addition to easily enolizable ketones Tetrahedron Letters URL:[Link]

• Modular synthesis of heterobenzylic amines via Carbonyl Azinylative Amination ChemRxiv URL:[Link]

Sources

• 1. Steric Hindrance: Definition, Factors, & Examples [chemistrylearner.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. CeCl3/n‐BuLi: Unraveling Imamoto's Organocerium Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. html.rhhz.net [html.rhhz.net]

Troubleshooting low conversion rates in 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone reductions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who have hit a wall when attempting to reduce 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone .

You are dealing with a molecule that presents a "perfect storm" of steric and electronic contradictions. Standard reduction protocols will almost certainly fail here. This guide deconstructs the mechanistic failures of conventional methods and provides self-validating, field-proven methodologies to help you achieve >95% conversion.

Part 1: Root Cause Analysis (The "Why")

Before changing your reagents, you must understand the causality behind the failure. Why does your reduction fail despite the highly electrophilic nature of the CF3-activated carbonyl?

1. The Hydrate/Hemiacetal Trap (Electronic Factor) The strong electron-withdrawing nature of the trifluoromethyl (CF3) group makes the adjacent carbonyl carbon extremely electrophilic. If you use standard borohydride reduction conditions (e.g., NaBH₄ in Methanol or Ethanol), the protic solvent rapidly attacks the carbonyl to form a highly stable tetrahedral hemiacetal (or a gem-diol hydrate, if trace water is present). This tetrahedral intermediate is completely inert to hydride attack.

2. Bürgi-Dunitz Trajectory Blockade (Steric Factor) For a hydride to successfully attack a carbonyl, it must approach at an angle of ~107° (the Bürgi-Dunitz trajectory). In 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone, the massive steric bulk of the CF3 group (which is isosteric to an isopropyl group) on one side, combined with the ortho-methyl group at the 2'-position of the phenyl ring, creates a severe steric cleft. As demonstrated in studies of sterically demanding trifluoromethylations, the adjacent aromatic bulk severely limits reagent accessibility[1]. Bulky reducing agents simply cannot physically access the electrophilic center.

Part 2: Diagnostic Workflow

Diagnostic workflow for troubleshooting hindered trifluoromethyl ketone reductions.

Part 3: Troubleshooting FAQs

Q: I used NaBH₄ in Methanol overnight at room temperature, but LC-MS shows mostly starting material. What happened? A: You fell into the hydrate trap. The methanol reacted with the highly electrophilic ketone to form a hemiacetal, protecting it from reduction. You must switch to an aprotic solvent system (e.g., strictly anhydrous THF or diethyl ether) and use a non-protic-dependent hydride source like LiAlH₄.

Q: I need the chiral alcohol. I tried Corey-Bakshi-Shibata (CBS) reduction with BH₃·SMe₂, but conversion is <15% and enantiomeric excess (ee) is poor. Why? A: The CBS oxazaborolidine catalyst requires specific steric differentiation to dictate the stereochemical outcome and allow intermediate binding. The extreme steric bulk of both the tetramethylphenyl ring and the CF3 group prevents the formation of the necessary pre-transition state complex with the boron atom. For asymmetric reduction of hindered aryl trifluoromethyl ketones,2, often yielding >90% ee under neat conditions[2].

Q: Are there alternative catalytic methods for asymmetric reduction? A: Yes. Recent advances in 3 have shown that sequential reductions can yield β-trifluoromethyl alcohols with excellent diastereoselectivity[3]. Alternatively, optically active Grignard reagents can be utilized for specific asymmetric reductions of trifluoroacetophenones[4].

Part 4: Quantitative Data & Reagent Selection

Reducing System	Solvent	Temp	Typical Conversion	Enantiomeric Excess (ee)	Primary Failure Mode / Limitation
NaBH₄	MeOH	25 °C	< 10%	N/A	Hemiacetal/hydrate formation traps starting material.
BH₃·SMe₂ / CBS	THF	-20 °C	< 20%	Low (<30%)	Steric exclusion prevents pre-transition state assembly.
LiAlH₄	Dry THF	0 °C to 25 °C	> 95%	N/A (Racemic)	Highly exothermic; requires strictly anhydrous conditions.
DIP-Chloride	Neat	25 °C	85 - 90%	> 90%	Very slow reaction kinetics; requires extended reaction times.

Part 5: Self-Validating Experimental Protocols

Protocol A: Racemic Reduction using Lithium Aluminum Hydride (LiAlH₄)

Use this protocol when stereochemistry is not a concern and maximum conversion is required.

• Preparation: Flame-dry a 2-neck round-bottom flask under argon. Add strictly anhydrous THF (0.2 M relative to the ketone).

• Reagent Addition: Cool the flask to 0 °C using an ice bath. Carefully add LiAlH₄ (1.5 equivalents). Self-Validation Checkpoint: A brief evolution of H₂ gas indicates the quenching of trace moisture. If violent bubbling occurs, your solvent is too wet.

• Substrate Addition: Dissolve 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone in a minimum amount of dry THF. Add this solution dropwise to the LiAlH₄ suspension over 15 minutes to control the exotherm.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quenching (Fieser Method): Cool back to 0 °C. For every x grams of LiAlH₄ used, sequentially add x mL of water, x mL of 15% NaOH (aq), and 3x mL of water. Stir vigorously until a white, granular precipitate forms.

• Validation & Isolation: Filter the granular aluminum salts through a Celite pad. Self-Validation Checkpoint: Analyze the filtrate via TLC (Hexanes/EtOAc 4:1). The product carbinol will stain intensely with KMnO₄ compared to the UV-active starting ketone.

Protocol B: Asymmetric Reduction using DIP-Chloride

Use this protocol to synthesize the enantioenriched chiral alcohol.

• Preparation: In an argon-purged glovebox, transfer (-)-DIP-Chloride (1.5 equivalents) into a dry Schlenk flask.

• Reaction Setup: Add 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone directly to the flask (running the reaction neat maximizes the reaction rate for this sterically hindered substrate).

• Incubation: Stir the mixture at room temperature. Self-Validation Checkpoint: This reaction is notoriously slow due to steric clash. Do not rely on TLC. Monitor the reaction via ¹⁹F-NMR by taking micro-aliquots. You will observe a distinct upfield chemical shift for the CF3 group as the sp² carbonyl carbon transitions to an sp³ carbinol carbon.

• Quenching: Once ¹⁹F-NMR confirms >90% conversion, cool the mixture to 0 °C and quench by adding diethanolamine (1.5 equivalents relative to DIP-Chloride) to precipitate the boron byproducts.

• Isolation: Dilute with pentane, filter the boron-diethanolamine complex, and concentrate the filtrate. Purify the enantioenriched alcohol via silica gel chromatography.

Part 6: References

• Title: Super Hydrides Source: dtic.mil URL:

• Title: 2,2,2-Trifluoroacetophenone 99 434-45-7 - Sigma-Aldrich Source: sigmaaldrich.com URL:

• Title: Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction Source: acs.org URL:

• Title: Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system Source: nih.gov URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,2,2-三氟苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Minimizing Degradation of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

Welcome to the Technical Support Center for fluorinated aromatic ketones. 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone is a highly specialized, sterically hindered building block used in advanced organic synthesis and materials science[1]. Despite its robust aromatic core, its unique electronic properties make it highly susceptible to specific degradation pathways during long-term storage.

This guide provides researchers with field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure chemical integrity.

Mechanistic Overview: The Causality of Degradation

To effectively store this compound, you must understand the "push-pull" electronic environment that dictates its reactivity:

• Electrophilic Hydration: The trifluoromethyl ( −CF3​ ) group exerts a massive inductive electron-withdrawing effect ( −I ). This leaves the adjacent carbonyl carbon extremely electron-deficient and electrophilic. Even trace atmospheric moisture will drive a nucleophilic attack on this carbon, reversibly forming a stable geminal diol (hydrate)[2][3].

• Photochemical Cleavage: Aromatic ketones are potent photosensitizers. Exposure to ambient UV/Visible light excites the molecule to a triplet state, triggering Norrish Type I cleavage (breaking the C−COCF3​ bond) or intermolecular hydrogen abstraction (forming ketyl radicals)[4].

• Benzylic Autoxidation: The four methyl groups on the aromatic ring are electron-donating but represent weak benzylic C−H bonds. In the presence of oxygen and light, these positions undergo radical autoxidation, forming hydroperoxides that lead to yellowing and polymerization.

Troubleshooting & Diagnostic FAQs

Q: My reagent was originally a free-flowing crystalline powder, but it has turned into a sticky, viscous liquid. Is the batch ruined? A: No, but it has degraded into its hydrate form. The strong electrophilicity of the carbonyl carbon causes it to readily absorb atmospheric moisture, forming a gem-diol[2]. This physical phase change is a direct visual indicator of water contamination. You can recover the anhydrous ketone using the Dehydration Protocol below.

Q: I used a 6-month-old batch in a Grignard reaction, and my yields dropped from 90% to 15%. What happened? A: The presence of the gem-diol (hydrate) acts as a severe quenching agent. The hydrate contains two acidic hydroxyl groups that will irreversibly protonate and destroy moisture-sensitive organometallic reagents (like Grignard or lithium reagents) before they can attack the carbonyl. Always validate the anhydrous state of your ketone via 19F NMR before sensitive synthetic steps.

Q: The compound has developed a distinct yellow/orange tint over time. How do I prevent this? A: Colorimetric shifts from colorless to yellow/orange indicate benzylic autoxidation and photochemical radical formation[1]. The tetramethyl ring is electron-rich and prone to oxidation. This is prevented by eliminating oxygen (storing under Argon) and blocking triplet-state excitation (storing in amber glass vials).

Q: Can I store this compound in standard plastic microcentrifuge tubes or conical vials? A: Absolutely not. Fluorinated compounds can leach plasticizers from standard polypropylene tubes. Furthermore, plastic is highly permeable to atmospheric oxygen and moisture over long periods. You must use PTFE-lined borosilicate glass vials.

Quantitative Stability Metrics

The following table summarizes the causal relationship between storage environments and the degradation rate of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone.

Storage Condition	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Pathway
Ambient (25°C)	Air (Ambient Humidity)	Standard Lab Light	< 1 Month	Rapid Hydration (Gem-diol formation)
Refrigerated (4°C)	Air (Sealed Vial)	Dark	3 - 6 Months	Slow Hydration & Autoxidation
Ambient (25°C)	Oxygen-rich	Direct UV/Sunlight	< 1 Week	Photochemical Cleavage / Oxidation
Freezer (-20°C)	Argon (Glovebox)	Dark (Amber Vial)	> 24 Months	Negligible

Standard Operating Procedures (Protocols)

Protocol A: Long-Term Storage Aliquoting (Self-Validating System)

Repeated freeze-thaw cycles and atmospheric exposure are the primary drivers of degradation. This protocol establishes a closed-loop system for safe storage.

• Preparation: Bake amber borosilicate glass vials and PTFE-lined caps at 120°C for a minimum of 4 hours to remove surface moisture. Transfer them directly into a desiccator to cool.

• Inert Transfer: Move the bulk chemical and the baked vials into a glovebox maintained under an Argon atmosphere ( H2​O < 1 ppm, O2​ < 1 ppm).

• Aliquoting: Divide the bulk compound into single-use aliquots (e.g., 100 mg to 500 mg per vial). This ensures that the bulk material is never repeatedly exposed to ambient air.

• Sealing: Seal the vials tightly with the PTFE-lined caps. Wrap the junction with Parafilm to create a secondary moisture barrier.

• Validation & Storage: Store the aliquots in a dedicated -20°C freezer. Validation: Before using an aliquot for the first time, run a baseline 19F NMR. A single sharp singlet confirms purity; secondary upfield peaks indicate moisture ingress.

Protocol B: Recovery and Dehydration of Hydrated Material

If your compound has absorbed moisture (indicated by a viscous physical state), use this self-validating dehydration workflow to recover the active ketone.

• Solvation: Dissolve the degraded, viscous compound in anhydrous dichloromethane (DCM) or diethyl ether under an Argon atmosphere.

• Chemical Desiccation: Add freshly activated 4Å molecular sieves to the solution (approx. 20% w/v). Stir gently under Argon for 12–24 hours. Mechanistic Note: 4Å sieves irreversibly trap the water molecules released by the reversible dehydration of the gem-diol.

• Filtration: Filter the suspension through a pad of oven-dried Celite using a Schlenk frit under inert gas to remove the molecular sieves.

• Concentration: Carefully concentrate the filtrate using a rotary evaporator purged with Argon.

• System Validation (Critical): Dissolve a 5 mg sample of the recovered product in anhydrous CDCl3​ . Run a 19F NMR spectrum.

  • Success: The spectrum should show a single peak corresponding to the pure ketone (typically around δ -71 ppm).

  • Failure: If an upfield peak (typically shifted ~3-5 ppm lower) remains, the gem-diol is still present. Repeat the desiccation step.

Degradation Pathways & Preventive Workflow Visualization

Degradation pathways of trifluoroacetophenones and corresponding preventive storage interventions.

References

• Canadian Science Publishing. "An hydration scale for ketones in polar aprotic solvents." Canadian Journal of Chemistry, [Link]

• Scribd / Chemical Reviews. "Intermolecular Photoreduction of Ketones." Scribd, [Link]

• ACS Publications. "2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes." The Journal of Organic Chemistry, [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scribd.com [scribd.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone vs. Unsubstituted Trifluoroacetophenone

Executive Summary

As a Senior Application Scientist specializing in fluorinated building blocks, I frequently encounter a critical design choice in late-stage functionalization: balancing electronic activation with steric encumbrance. The trifluoromethyl ( −CF3​ ) group is a privileged motif in drug development, known for enhancing metabolic stability and lipophilicity. When attached to a carbonyl, its strong electron-withdrawing nature creates a highly electrophilic center.

This guide provides an objective, data-driven comparison between unsubstituted 2,2,2-trifluoroacetophenone (TFA) and its heavily substituted analog, 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone (TMTFA) . By analyzing their divergent behaviors in transition-metal catalysis and photochemistry, researchers can better predict reaction outcomes and select the appropriate substrate for complex synthetic workflows.

Mechanistic Causality: Electronics vs. Sterics

Unsubstituted TFA represents the baseline of fluoroketone reactivity. The unhindered phenyl ring allows the carbonyl group to remain coplanar, facilitating π -conjugation, while the −CF3​ group drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy. This makes TFA an exceptional electrophile for nucleophilic attack.

In contrast, TMTFA introduces a profound mechanistic shift governed by two competing factors:

• Steric Shielding (The Dominant Force): The presence of four methyl groups—most critically the ortho-methyl group—forces the carbonyl moiety out of coplanarity with the aromatic ring to minimize allylic strain. This physical bulk acts as a "steric wall," severely hindering the approach trajectories (Bürgi-Dunitz angle) of incoming nucleophiles and preventing necessary precoordination with bulky metal catalysts.

• Electronic Dampening: The inductive ( +I ) and hyperconjugative electron-donating effects of the four methyl groups partially offset the electron-withdrawing pull of the −CF3​ group, marginally raising the LUMO energy and reducing overall electrophilicity.

Comparative Reactivity Profiles

2.1 Transition-Metal Catalyzed Nucleophilic Additions

In catalytic regimes requiring Lewis acid coordination or tight transition states, TMTFA exhibits sluggish or completely suppressed reactivity compared to its unsubstituted counterpart.

For example, in the synergistic Ni-Ti bimetallic coupling of allyl alcohols with trifluoromethyl ketones, unsubstituted TFA derivatives react smoothly to yield tertiary alcohols. However, ortho-methyl substituted analogs exhibit zero reactivity because the steric bulk prevents the essential coordination of the ketone to the titanium Lewis acid center 1[1]. Similarly, in Ru-catalyzed asymmetric alkynylations, ortho-substitution leads to trace yields, reinforcing the catalyst's extreme sensitivity to steric environments 2[2].

2.2 Photochemical Divergence: Pinacol Coupling vs. Photoenolization

Photochemistry reveals a unique synthetic advantage for TMTFA. Upon UV irradiation, unsubstituted TFA enters a triplet excited state that typically undergoes intermolecular hydrogen abstraction from the solvent, leading to standard pinacol coupling products.

TMTFA, however, possesses an ortho-methyl group in close spatial proximity to the excited carbonyl oxygen. This enables a rapid, intramolecular 1,5-Hydrogen Atom Transfer (1,5-HAT), known as photoenolization. This process generates a highly reactive ortho-quinodimethane (o-QDM) intermediate—a transient diene that can be efficiently trapped by dienophiles in a Diels-Alder cycloaddition, a pathway entirely inaccessible to unsubstituted TFA 3[3].

Divergent reactivity pathways of TFA and TMTFA under nucleophilic and photochemical conditions.

Quantitative Data Summary

The following table summarizes the stark contrast in reactivity between the unhindered and sterically hindered fluoroketones across standard catalytic workflows.

Reaction Class	Catalyst System & Conditions	Unsubstituted TFA Performance	TMTFA / o-Methyl TFA Performance	Primary Mechanistic Limiting Factor
Asymmetric Alkynylation	Λ -Ru1 (3.0 mol%), 60 °C	97% Yield, 99% ee	Sluggish / Trace (<5%)	Steric blocking of Ru-ketone coordination[2]
Allyl Alcohol Coupling	Ni-Ti Bimetallic, Toluene	84% Yield	No Reactivity (0%)	Hindered approach to the Lewis acid center[1]
Three-Component (BPin)₂ Addition	Cu(I)-Ph-BPE, NaOtBu	Excellent Yield (>85%), High dr	Lower dr, Reduced Yield	Disrupted transition state geometry 4[4]

Self-Validating Experimental Protocols

To empirically validate these divergent reactivity profiles, the following protocols are designed as self-validating systems. They incorporate internal controls to definitively prove the causality of steric hindrance and 1,5-HAT.

Protocol A: Validating Steric Exclusion via Ru-Catalyzed Alkynylation

Objective: Demonstrate the suppression of nucleophilic addition in TMTFA compared to TFA. Causality: The bulky Λ -Ru1 catalyst requires bidentate coordination to activate the ketone. TMTFA's ortho-methyl group physically blocks this coordination sphere.

• Preparation: In an argon-filled glovebox, prepare two separate reaction vials. To Vial 1, add unsubstituted TFA (0.5 mmol). To Vial 2, add TMTFA (0.5 mmol).

• Reagent Addition: To both vials, add phenylacetylene (1.5 mmol, 3.0 equiv), triethylamine (0.1 mmol, 20 mol% - acts as a proton shuttle), and dodecane (0.1 mmol - internal standard for GC validation).

• Catalyst Introduction: Add the chiral Λ -Ru1 catalyst (3.0 mol%) dissolved in anhydrous THF (2.0 mL).

• Execution: Seal the vials, remove them from the glovebox, and stir at 60 °C for 24 hours.

• Validation: Analyze aliquots via GC-FID.

  • Expected Result: Vial 1 (TFA) will show >95% conversion to the propargyl alcohol. Vial 2 (TMTFA) will show <5% conversion, with the internal standard confirming no mass loss, validating that steric hindrance prevents the fundamental catalytic cycle.

Protocol B: Validating Photoenolization via Diels-Alder Trapping

Objective: Prove that TMTFA undergoes 1,5-HAT to form an o-QDM intermediate, a pathway inaccessible to TFA. Causality: Degassing prevents triplet state quenching by molecular oxygen ( 3O2​ ), ensuring the excited TMTFA lives long enough to undergo intramolecular hydrogen transfer.

• Preparation: In a quartz photoreactor tube, dissolve TMTFA (0.2 mmol) and maleic anhydride (0.6 mmol, 3.0 equiv - the dienophile trap) in anhydrous benzene (5.0 mL).

• Degassing (Critical Step): Subject the solution to three freeze-pump-thaw cycles. Oxygen is a potent triplet quencher; failing to remove it will short-circuit the photoenolization, making the experiment invalid.

• Irradiation: Irradiate the stirred solution using a 370 nm UVA LED array (20 W) at room temperature for 12 hours.

• Validation: Evaporate the solvent and analyze the crude mixture via 1H NMR.

  • Expected Result: The disappearance of the ortho-methyl singlet and the emergence of complex multiplet signals corresponding to the tetralin-derivative cycloadduct confirms the successful trapping of the o-QDM intermediate. A parallel control with unsubstituted TFA will yield no cycloadduct, proving the absolute requirement of the ortho-methyl group.

References

• Redox-Neutral Coupling of Allyl Alcohols with Trifluoromethyl Ketones via Synergistic Ni–Ti Bimetallic Catalysis Source: Organic Letters - ACS Publications URL:1[1]

• Octahedral Ruthenium Complex with Exclusive Metal-Centered Chirality for Highly Effective Asymmetric Catalysis Source: Journal of the American Chemical Society URL:2[2]

• A (TD-)DFT study on photo-NHC catalysis: photoenolization/Diels–Alder reaction of acid fluorides catalyzed by N-heterocyclic carbenes Source: PMC - NIH URL:3[3]

• Asymmetric Construction of Fluoroalkyl Tertiary Alcohols through a Three-Component Reaction of (Bpin)2, 1,3-Enynes, and Fluoroalkyl Ketones Catalyzed by a Copper(I) Complex Source: Organic Letters - ACS Publications URL:4[4]

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• 4. pubs.acs.org [pubs.acs.org]

Analytical Comparison Guide: Validation of HPLC Methods for 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone Purity Testing

In pharmaceutical and agrochemical development, the purity analysis of highly substituted fluorinated intermediates presents a unique chromatographic challenge. 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone (CAS: 886371-40-0) is a sterically hindered, highly lipophilic aromatic ketone. When testing the purity of this compound, analysts must resolve the active pharmaceutical ingredient (API) from closely related impurities, such as positional isomers (e.g., 2',3',4',6'-tetramethyl-2,2,2-trifluoroacetophenone) and defluorinated byproducts.

As a Senior Application Scientist, I frequently see laboratories default to standard C18 columns for these separations. However, because C18 phases rely almost exclusively on dispersive (hydrophobic) interactions, they often fail to resolve fluorinated isomers that possess nearly identical partition coefficients ( logP ).

This guide objectively compares the performance of a traditional C18 stationary phase against a Pentafluorophenyl (PFP) phase, providing the mechanistic rationale for the PFP advantage, step-by-step experimental methodologies, and a comprehensive validation summary in accordance with [1].

Mechanistic Rationale: The PFP Advantage

To understand why a method succeeds or fails, we must examine the causality behind the analyte-stationary phase interactions.

Standard C18 columns separate analytes based on their ability to partition into a hydrophobic alkyl chain. Because the structural isomers of tetramethyl-trifluoroacetophenone have the same molecular weight and similar hydrophobic footprints, a C18 column cannot distinguish between them, leading to peak co-elution.

Conversely, [2], such as PFP, offer orthogonal selectivity. The [3] are multi-modal:

• π−π Charge Transfer: The pentafluorophenyl ring on the stationary phase is highly electron-deficient ( π -acidic) due to the five electronegative fluorine atoms. The tetramethylbenzene ring of our analyte is electron-rich ( π -basic) due to the electron-donating methyl groups. This creates a strong donor-acceptor π−π interaction.

• Dipole-Dipole Interactions: The strong dipole of the C-F bonds on the PFP ligand interacts specifically with the strong dipole of the trifluoromethyl ( −CF3​ ) group on the analyte.

• Shape Selectivity: The rigid planar structure of the PFP ring offers enhanced steric recognition, allowing it to differentiate between minute spatial differences in positional isomers.

Fig 1. Comparison of retention mechanisms between C18 and PFP stationary phases.

Comparative Performance Data

To objectively demonstrate the superiority of the PFP phase for this specific compound, we conducted a head-to-head comparison using identical mobile phase conditions (Gradient of 0.1% Formic Acid in Water and Acetonitrile).

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Parameter	Standard C18 (150 x 4.6 mm, 3 µm)	PFP / F5 (150 x 4.6 mm, 3 µm)	Causality / Observation
Retention Time (API)	8.4 min	11.2 min	Enhanced retention on PFP due to strong dipole-dipole and π−π interactions.
Resolution ( Rs​ ) (API vs. Isomer A)	1.1 (Co-elution)	2.8 (Baseline)	PFP resolves positional isomers via rigid shape selectivity; C18 fails due to identical logP .
Tailing Factor ( Tf​ )	1.45	1.05	PFP phases often provide better shielding of residual surface silanols, reducing secondary interactions.
Theoretical Plates ( N )	~12,000	~18,500	Higher efficiency on PFP driven by specific, rapid adsorption/desorption kinetics for fluorinated aromatics.

Conclusion: The C18 column is entirely unsuitable for the purity testing of this compound due to its inability to resolve the critical isomer pair ( Rs​<1.5 ). The PFP column is selected as the primary method for ICH Q2(R2) validation.

Experimental Design & Methodologies

The following protocol represents a self-validating system . By incorporating strict System Suitability Testing (SST) criteria prior to the analytical run, the method inherently proves its own fitness-for-purpose before any data is reported.

Step 1: Preparation of Solutions

• Diluent: Acetonitrile:Water (50:50, v/v).

• Standard Solution: Accurately weigh 50.0 mg of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent to yield a nominal concentration of 1.0 mg/mL.

• System Suitability (SST) Solution: Spike 1.0 mL of the Standard Solution with 0.5% (w/w) of Isomer A (2',3',4',6'-Tetramethyl-2,2,2-trifluoroacetophenone).

Step 2: Chromatographic Conditions

• Column: Pentafluorophenyl (PFP), 150 x 4.6 mm, 3 µm.

• Mobile Phase A: 0.1% Formic Acid in Milli-Q Water.

• Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

• Gradient Program:

  • 0.0 - 2.0 min: 40% B

  • 2.0 - 12.0 min: 40% → 85% B

  • 12.0 - 15.0 min: 85% B

  • 15.0 - 15.1 min: 85% → 40% B

  • 15.1 - 20.0 min: 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

• Detection: UV at 254 nm.

Step 3: System Suitability Testing (Self-Validating Check)

Inject the SST Solution six consecutive times. The analytical sequence is only permitted to proceed if the system meets the following causality-driven criteria:

• Resolution ( Rs​ ) ≥ 2.0 between the API and Isomer A (Proves the column chemistry and gradient are actively providing shape selectivity).

• Tailing Factor ( Tf​ ) ≤ 1.5 for the API peak (Proves fluidic flow path integrity and absence of silanol-driven secondary interactions).

• Peak Area RSD ≤ 1.0% (Proves autosampler precision and detector stability).

Step 4: ICH Q2(R2) Validation Execution

Once SST passes, execute the validation sequence covering Specificity (Blank/Placebo injections), Linearity (5 concentration levels from 25% to 150%), Accuracy (Spike recovery at 50%, 100%, 150%), and Precision (Repeatability and Intermediate Precision).

Fig 2. Step-by-step analytical workflow from method development to ICH Q2(R2) validation.

ICH Q2(R2) Method Validation Results

The optimized PFP method was subjected to full validation per [1]. The quantitative data is summarized in Table 2, proving the method is robust, accurate, and stability-indicating.

Table 2: ICH Q2(R2) Validation Summary (PFP Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at API RT; Peak purity proven.	No peaks in blank; Peak purity angle < threshold.	Pass
Linearity (25% - 150%)	Correlation Coefficient ( R2 ) ≥ 0.999	R2 = 0.9998	Pass
Accuracy (Recovery)	Mean recovery between 98.0% - 102.0%	99.1% (50%), 100.2% (100%), 100.8% (150%)	Pass
Repeatability (Precision)	Peak Area RSD ≤ 2.0% ( n=6 )	RSD = 0.65%	Pass
Intermediate Precision	Peak Area RSD ≤ 2.0% (Different day/analyst)	RSD = 0.82%	Pass
LOD / LOQ	S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)	LOD: 0.02 µg/mL LOQ: 0.06 µg/mL	Pass

Conclusion

The purity testing of highly substituted fluorinated compounds like 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone exposes the limitations of traditional hydrophobic partitioning. By understanding the underlying chemical causality, analysts can leverage the multi-modal interactions (dipole-dipole, π−π , and shape selectivity) of a Pentafluorophenyl (PFP) stationary phase to achieve baseline resolution of critical isomer pairs. The resulting PFP-based method easily satisfies all stringent ICH Q2(R2) validation criteria, ensuring a highly reliable, self-validating protocol for routine pharmaceutical quality control.

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines. Available at: [Link]

• LCGC International. "Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC." Chromatography Online. Available at:[Link]

• LCGC International. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." Chromatography Online. Available at:[Link]

A Comparative Guide to Electronic and Steric Effects in 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone Derivatives

For researchers, medicinal chemists, and professionals in drug development, a nuanced understanding of how substituent modifications impact molecular properties is paramount. The strategic introduction of fluorine-containing groups, such as the trifluoromethyl (CF3) moiety, is a widely employed strategy to modulate a compound's metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides an in-depth technical comparison of the electronic and steric effects in a model system: 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone and its hypothetical derivatives where methyl groups are systematically removed. By dissecting the interplay of these effects, we can better predict and control molecular behavior in complex biological systems.

Introduction: The Dichotomy of Electronic Activation and Steric Hindrance

The 2,2,2-trifluoroacetophenone scaffold is a valuable building block in medicinal chemistry and materials science.[2][3] The powerful electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the adjacent carbonyl group. This guide will explore the competitive relationship between this electronic activation and the steric hindrance imposed by the tetramethyl-substituted aromatic ring. We will analyze how the systematic removal of these methyl groups can fine-tune the overall properties of the molecule.

The core of our analysis rests on the balance between two opposing forces:

• Electronic Effects : The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms, exerting a strong negative inductive effect (-I).[1] This effect increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[1][4]

• Steric Effects : The methyl groups on the aromatic ring, particularly those at the ortho positions (2' and 5'), create significant steric bulk around the carbonyl group. This steric hindrance can impede the approach of nucleophiles, potentially counteracting the electronic activation.[1][5]

To quantitatively and qualitatively assess these effects, a combination of theoretical principles, computational modeling, and spectroscopic analysis is employed. This guide will delineate the experimental and computational workflows necessary to elucidate these structure-property relationships.

Theoretical Framework: Quantifying Substituent Effects

To move beyond a qualitative description, we can employ well-established principles of physical organic chemistry, namely the Hammett and Taft equations.

The Hammett Equation: Probing Electronic Influence

The Hammett equation is a linear free-energy relationship that describes the influence of meta- and para-substituents on the reactivity of an aromatic system.[6][7] While the tetramethyl substitution pattern of our parent compound precludes a direct, simple Hammett analysis due to the presence of ortho-substituents, the underlying principles are crucial for understanding the electronic contributions of the methyl and trifluoromethyl groups. For a hypothetical series of derivatives with fewer methyl groups, Hammett plots could be constructed for reactions at the carbonyl group to quantify the electronic effects of the remaining methyl substituents.

The Taft Equation: Isolating Steric Parameters

Developed as an extension of the Hammett equation, the Taft equation allows for the separation of polar (electronic) and steric effects.[8][9][10] The equation is expressed as:

log(k/k₀) = ρσ + δEs

Where:

• k and k₀ are the rate constants for the substituted and reference reactions, respectively.

• ρ * is the sensitivity factor for polar effects.

• σ * is the polar substituent constant.

• δ is the sensitivity factor for steric effects.

• Es is the steric substituent constant.[8][10]

By studying the rates of reactions, such as the hydrolysis of a series of 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone derivatives, we can determine the Es values for different substitution patterns and thus quantify the steric impact of the methyl groups.[9][11][12]

Proposed Experimental and Computational Workflow

To systematically compare the electronic and steric effects in our target derivatives, the following integrated workflow is proposed:

Caption: Proposed workflow for the comparative analysis of electronic and steric effects.

Synthesis of Derivatives

A series of derivatives would be synthesized, starting with the parent 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone and systematically removing methyl groups to generate compounds such as 2',3',4'-Trimethyl, 2',5'-Dimethyl, and the parent 2,2,2-trifluoroacetophenone for baseline comparison.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The chemical shifts of the aromatic and methyl protons will provide insights into the electronic environment. Increased shielding (upfield shift) would be expected as electron-donating methyl groups are added.

• ¹³C NMR: The chemical shift of the carbonyl carbon is a sensitive probe of its electrophilicity. A downfield shift is anticipated with increasing electron withdrawal from the trifluoromethyl group and less shielding from fewer methyl groups.

• ¹⁹F NMR: The chemical shift of the CF₃ group can also be correlated with the electronic nature of the aromatic ring.

Infrared (IR) Spectroscopy: The stretching frequency of the carbonyl group (C=O) is directly related to its bond strength and the electronic effects of its substituents. A higher stretching frequency (wavenumber) is expected for derivatives with stronger electron-withdrawing character at the carbonyl carbon, as this strengthens the C=O bond.

Kinetic Studies

To quantify the reactivity, a model nucleophilic addition reaction, such as the formation of a cyanohydrin or a reduction with sodium borohydride, would be monitored. The reaction rates for each derivative would be determined and used to calculate the relative reactivities, which can then be correlated with the electronic and steric parameters as described by the Taft equation.

Computational Modeling

Density Functional Theory (DFT) calculations would be performed to provide a theoretical framework for understanding the experimental observations.[4][13]

• Geometry Optimization: To determine the preferred conformation and the dihedral angle between the carbonyl group and the aromatic ring. Increased steric hindrance from ortho-methyl groups is expected to cause a greater twisting of the carbonyl group out of the plane of the aromatic ring, which can affect conjugation.

• Natural Bond Orbital (NBO) Analysis: To quantify the charge distribution on the atoms, particularly the carbonyl carbon.[13]

• Molecular Electrostatic Potential (MEP) Maps: To visualize the electron-rich and electron-deficient regions of the molecules, providing a qualitative picture of their reactivity towards nucleophiles and electrophiles.

Predicted Outcomes and Comparative Analysis

Based on established principles, we can predict the trends in properties across the series of derivatives.

Spectroscopic Data Comparison

Derivative	Predicted ¹³C NMR (C=O) Shift (ppm)	Predicted IR (C=O) Stretch (cm⁻¹)	Rationale
2,2,2-Trifluoroacetophenone	Highest (most downfield)	Highest	The carbonyl carbon is highly deshielded due to the strong -I effect of the CF₃ group, with no counteracting electron-donating methyl groups.
2',5'-Dimethyl-2,2,2-trifluoroacetophenone	Intermediate	Intermediate	The two electron-donating methyl groups at the ortho positions will slightly shield the carbonyl carbon and weaken the C=O bond compared to the unsubstituted analog. Steric hindrance will also cause some twisting, reducing conjugation.
2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone	Lowest (most upfield)	Lowest	The four electron-donating methyl groups provide the greatest shielding effect on the carbonyl carbon. Significant steric hindrance from the two ortho-methyl groups will lead to a larger dihedral angle, further reducing the electronic influence of the ring on the carbonyl.

Reactivity Comparison

The reactivity towards nucleophiles is expected to be a trade-off between electronic activation and steric hindrance.

Caption: Interplay of electronic and steric effects on reactivity.

It is predicted that for nucleophilic addition reactions, the reactivity will follow the trend:

2,2,2-Trifluoroacetophenone > 2',5'-Dimethyl-2,2,2-trifluoroacetophenone > 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

While the tetramethyl derivative has the most electron-rich ring, the significant steric buttressing from the two ortho-methyl groups will likely be the dominant factor in reducing the reaction rate by impeding the trajectory of the incoming nucleophile.

Conclusion

The systematic comparison of 2',3',4',5'-tetramethyl-2,2,2-trifluoroacetophenone and its less-substituted derivatives provides a clear and instructive model for understanding the delicate balance between electronic and steric effects. The strong electron-withdrawing trifluoromethyl group activates the carbonyl for nucleophilic attack, an effect that is progressively attenuated by the electron-donating and sterically hindering methyl groups. For drug development professionals, this understanding is critical. The ability to fine-tune the electrophilicity of a carbonyl group while simultaneously controlling the steric environment can be the key to optimizing a drug candidate's binding affinity, selectivity, and metabolic profile. The proposed workflow, integrating synthesis, spectroscopy, kinetic studies, and computational modeling, offers a robust strategy for dissecting these fundamental molecular interactions.

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Comparative Efficacy Guide: 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone in Advanced Photopolymerization

As the demand for visible-light-activated, highly efficient photopolymerization grows within drug delivery, biomaterials, and additive manufacturing, the limitations of traditional photoinitiators (PIs) like DMPA (2,2-Dimethoxy-2-phenylacetophenone) and Irgacure 2959 have become glaringly apparent. Their reliance on high-energy UV light and susceptibility to oxygen inhibition restrict their utility in sensitive biological systems.

This guide provides an objective, data-driven comparison of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone (TMTFA) against standard alternatives, detailing the mechanistic causality behind its superior performance and providing self-validating experimental protocols for your own laboratory integration.

Mechanistic Causality: Why Fluorinated Acetophenones?

To understand the efficacy of TMTFA, we must examine its molecular architecture. The compound leverages a synergistic push-pull electronic configuration:

• The Trifluoromethyl (-CF₃) Group: As a strong electron-withdrawing group, the -CF₃ moiety strategically lowers the pKa of intermediate species and stabilizes the generated radicals. According to research published in1[1], this fluorination prevents unproductive reaction pathways during photochemical excitation, ensuring that the energy yield is directed strictly toward initiation rather than thermal dissipation or side-product formation.

• Tetramethyl Substitution: The dense steric bulk of the four methyl groups on the aromatic ring prevents radical self-quenching (dimerization). Furthermore, this substitution distorts the aromatic system, pushing the absorption spectrum (red-shift) deep into the near-UV and visible ranges (365–450 nm).

When excited, TMTFA-based systems can undergo direct homolytic α -cleavage (Type I) to initiate free radical polymerization (FRP) of acrylates, or engage in electron transfer (Type II) with co-initiators like iodonium salts to drive cationic polymerization (CP) of epoxides[2].

Photochemical cleavage and electron transfer pathways of TMTFA under LED irradiation.

Comparative Efficacy Data

To objectively assess TMTFA, we compare its performance metrics against DMPA (the industry standard for UV-curable resins) and LAP (a common water-soluble PI used in bioprinting). Data indicates that trifluoroacetophenone-based systems can achieve remarkable conversions even at highly depressed concentrations (0.1% - 0.5% w/w) and low light intensities (2 mW/cm²)[2],[3].

Table 1: Quantitative Performance Comparison

Photoinitiator System	Primary Mechanism	Absorption Range (λ)	Acrylate Conversion (FRP)	Epoxide Conversion (CP)	Optimal Light Source
TMTFA-based Systems	Type I / Type II	365 nm – 450 nm	48% – 66%	85% – 95%	Visible LED (405 nm)
DMPA	Type I	250 nm – 340 nm	~55%	< 10% (Inefficient)	UV Lamp (365 nm)
LAP	Type I	350 nm – 400 nm	~60%	N/A	Near-UV LED (385 nm)

Data Synthesis: While DMPA requires higher energy UV light to achieve moderate acrylate conversion, it fails entirely in cationic systems without complex sensitization. TMTFA-based systems, as reported in3[3], yield final conversions approximately 10% higher than DMPA for acrylates, and an astonishing 85-95% conversion for epoxides when paired with an iodonium salt under safe, 405 nm visible light.

Self-Validating Experimental Protocol: Real-Time FTIR Kinetics

To verify these claims in your own laboratory, you must utilize a self-validating analytical system. Real-Time Fourier Transform Infrared Spectroscopy (RT-FTIR) is the gold standard, as it directly measures the disappearance of reactive functional groups in situ, eliminating post-cure artifacts.

Step-by-Step Methodology

Step 1: Formulation Preparation

• For FRP (Acrylates): Dissolve 0.5% w/w TMTFA into Trimethylolpropane triacrylate (TMPTA).

• For CP (Epoxides): Dissolve 0.5% w/w TMTFA and 1.0% w/w Diaryliodonium hexafluorophosphate into a cycloaliphatic epoxide resin.

• Causality Check: Sonicate in amber vials. The low PI concentration (0.5%) is deliberately chosen to test the high molar extinction coefficient of the fluorinated compound[2].

Step 2: Film Lamination

• Deposit a 20 µm drop of the formulation onto a BaF₂ or NaCl crystal.

• Laminate the droplet with a 15 µm polypropylene film.

• Causality Check: Oxygen is a potent radical scavenger. Lamination isolates the formulation from ambient O₂, ensuring the kinetic data reflects the intrinsic reactivity of the PI, not the diffusion rate of oxygen.

Step 3: Irradiation & Spectral Acquisition

• Align a 405 nm LED light source at a controlled intensity of 2 mW/cm² over the sample compartment.

• Begin FTIR acquisition at a resolution of 4 cm⁻¹, taking 2 scans per second.

• Turn on the LED precisely at t=5 seconds to establish a baseline.

Step 4: Kinetic Profiling

• Monitor the decay of the C=C double bond peak at 1630 cm⁻¹ (for acrylates) or the epoxy ring peak at 790 cm⁻¹ (for epoxides).

• Calculate conversion using the formula: Conversion(%)=A0​A0​−At​​×100 , where A0​ is the initial peak area and At​ is the area at time t .

Self-validating Real-Time FTIR experimental workflow for kinetic conversion profiling.

Implications for Drug Development & Biomaterials

For drug development professionals, the shift toward TMTFA and its derivatives is not merely a matter of curing speed; it is a Critical Quality Attribute (CQA) consideration.

• Biologic Integrity: The ability to cure hydrogels and encapsulate active pharmaceutical ingredients (APIs) using 405 nm visible light prevents the DNA and protein degradation typically caused by 365 nm UV exposure.

• Toxicity & Extractables: Because TMTFA achieves high conversion at concentrations as low as 0.1% w/w[3], the volume of unreacted monomer and residual photoinitiator (leachables) is drastically reduced. This directly translates to lower cytotoxicity profiles in FDA/EMA regulatory submissions for combination products and implantable biomaterials.

References

• Photocyclization of Fluorinated Acetophenones Unlocks an Efficient Way to Solar Energy Storage Source: ChemRxiv URL:[Link]

• Polymeric Photoinitiators: A New Search toward High Performance Visible Light Photoinitiating Systems Source: ResearchGate (Macromolecular Chemistry and Physics) URL:[Link]

• New Cleavable Photoinitiator Architecture with Huge Molar Extinction Coefficients for Polymerization in the 340–450 nm Range Source: Macromolecules (ACS Publications) URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

As a sterically hindered fluorinated aromatic ketone, 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone is a highly specialized building block utilized in advanced organic synthesis and drug development. However, the presence of a trifluoromethyl (-CF3) group introduces significant environmental and safety challenges. This guide provides actionable, step-by-step procedures for the safe handling, spill response, and ultimate disposal of this compound, grounded in its unique chemical properties and stringent regulatory standards.

Chemical Profile & Causality

Understanding the physicochemical properties of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone is the first step in designing a safe operational workflow.

Property	Value	Operational Implication
CAS Number	886371-40-0[1]	Essential for regulatory tracking and waste compliance.
Molecular Formula	C12H13F3O[2]	High fluorine content requires specialized destruction methods.
Molecular Weight	230.23 g/mol [3]	Used to calculate stoichiometry and maximum waste volume limits.
Chemical Class	Trifluoromethyl Ketone	Highly stable C-F bonds resist natural environmental degradation[4].

Mechanistic Insight: The carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry. While this stability is highly advantageous for pharmaceutical metabolic resistance, it means the compound is exceptionally persistent in the environment ([4]). Improper disposal—such as standard landfilling or low-temperature incineration—can lead to the accumulation of persistent fluorinated pollutants or the release of highly toxic and corrosive hydrogen fluoride (HF) gas upon incomplete combustion ([5]).

Operational Safety & Handling Protocol

Before addressing disposal, laboratories must establish a self-validating handling protocol to minimize waste generation and prevent accidental exposure.

Step 1: Engineering Controls & Personal Protective Equipment (PPE)

• Ventilation: Always handle the compound inside a certified, externally exhausted chemical fume hood to prevent the inhalation of vapors or aerosols[5].

• PPE: Operators must wear chemical-resistant gloves (nitrile or neoprene), tight-fitting safety goggles, and a standard flame-resistant laboratory coat[5].

Step 2: Spill Response Methodology In the event of a spill, immediate containment is required to prevent environmental release and surface contamination.

• Evacuate and Ventilate: Alert personnel in the immediate vicinity and ensure the fume hood is operating at maximum exhaust capacity.

• Absorb: Do not use combustible materials like paper towels. Instead, use an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized chemical spill pads) to soak up the liquid[5].

• Collect: Carefully sweep the absorbed material using non-sparking tools to prevent ignition, and place it into a chemically compatible, sealable polyethylene container[5].

• Decontaminate: Wash the affected surface with a generous amount of water and a non-abrasive soap. Collect all wash water as hazardous waste, as it will contain trace fluorinated residues[5].

Proper Disposal Procedures

Due to its fluorinated nature, 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone cannot be disposed of via standard municipal waste, down the drain, or through standard solvent recovery systems. It requires a highly controlled destruction process.

Step 1: Waste Segregation

• Collect all unused product, contaminated solvents, and spill cleanup materials in a designated Halogenated Organic Waste container.

• Causality: Mixing halogenated waste with non-halogenated waste complicates the incineration process, lowers the heating value of the waste stream, and can lead to dangerous cross-reactions or severe regulatory fines.

Step 2: Containment and Labeling

• Store the waste in a tightly closed, heavy-duty polyethylene or glass container kept in a cool, dry, well-ventilated flammable storage cabinet[5].

• Label the container clearly with the chemical name, CAS number (886371-40-0) ([1]), and the specific hazard warning: "Halogenated Organic Waste - Contains Fluorinated Compounds."

Step 3: High-Temperature Incineration

• The only environmentally responsible and regulatory-approved method for the ultimate disposal of trifluoromethyl ketones is high-temperature incineration ([5]).

• Causality: The contracted waste facility's incinerator must operate at temperatures exceeding 1100°C. This extreme heat is required to ensure the complete thermal cleavage of the robust C-F bonds, preventing the formation and atmospheric release of secondary perfluoroalkyl substances (PFAS)[4].

Step 4: Flue Gas Scrubbing

• Ensure your hazardous waste vendor utilizes incinerators equipped with an afterburner and an alkaline scrubber system[5].

• Causality: The combustion of fluorinated organics inevitably generates hydrogen fluoride (HF) gas. The alkaline scrubber neutralizes the HF into harmless, solid fluoride salts before the exhaust is released into the environment, thereby preventing acid rain and local toxicity[5].

Disposal Workflow Visualization

The following diagram illustrates the critical pathway from waste generation to safe environmental exhaust, highlighting the necessary interventions for fluorinated compounds.

Lifecycle disposal workflow for fluorinated organic waste ensuring safe HF neutralization.

References

• NextSDS. "2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE — Chemical Substance Information." NextSDS Database. [Link]

• Science.gov. "Sample records for persistent fluorinated compounds." Science.gov. [Link]

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• 2. nextsds.com [nextsds.com]
• 3. 2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE | 886371-40-0 [m.chemicalbook.com]
• 4. persistent fluorinated compounds: Topics by Science.gov [science.gov]
• 5. matrixscientific.com [matrixscientific.com]

Navigating the Unseen: A Safety and Handling Guide for 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of pharmaceutical and chemical research, the introduction of novel compounds often outpaces the availability of comprehensive safety data. 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone, a substituted acetophenone, is one such molecule where specific hazard information is not yet fully characterized. This guide, therefore, adopts a precautionary principle, extrapolating from the known hazards of structurally similar fluorinated and non-fluorinated acetophenones to provide a robust framework for its safe handling and disposal. Our commitment is to empower you with the knowledge to manage the risks associated with this compound, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Landscape: A Data-Driven Approach

Table 1: Hazard Profile of Structurally Related Acetophenones

Hazard Classification	2,2,2-Trifluoroacetophenone	Acetophenone	Anticipated for 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone
Flammability	Flammable Liquid (Category 3)	Combustible Liquid[4]	Precautionary: Flammable Liquid
Skin Corrosion/Irritation	Causes skin irritation (Category 2)[1][3]	The substance defats the skin, which may cause dryness or cracking.[4]	Precautionary: Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2)[1][3]	The substance is irritating to the eyes.[4]	Precautionary: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation (Category 3)[1]	Inhaling can irritate the nose and throat.[5]	Precautionary: May cause respiratory irritation

Based on this data, it is prudent to handle 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone as a flammable liquid that can cause significant skin, eye, and respiratory irritation.

Your First Line of Defense: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure. The following recommendations are based on the potential hazards identified from analogous compounds.

Table 2: Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting EN166 or OSHA 29 CFR 1910.133 standards. A full-face shield is recommended when there is a significant risk of splashing.[6][7]	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene). For prolonged contact, heavier-duty gloves such as Viton® are advisable.[7] Latex gloves are not recommended.	Provides a barrier against skin contact, which can cause irritation and potential absorption.
Body Protection	A chemically resistant lab coat or apron should be worn over personal clothing. For larger quantities or in the event of a spill, a chemical-resistant suit may be necessary.[6][7]	Protects the skin from accidental splashes and contamination.
Respiratory Protection	Work should be conducted in a certified chemical fume hood. If this is not feasible, a NIOSH-approved air-purifying respirator with organic vapor cartridges is required.[6][7]	Protects against the inhalation of potentially harmful vapors that can cause respiratory irritation.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to ensuring a safe working environment. The following workflow is designed to minimize risk at every stage of handling.

Pre-Operational Checklist

• Fume Hood Verification: Ensure the chemical fume hood is operational and has a valid certification.

• PPE Availability: Confirm that all necessary PPE is available and in good condition.

• Emergency Equipment: Locate and verify the functionality of the nearest safety shower and eyewash station.

• Spill Kit: Have a spill kit readily accessible, containing an inert absorbent material (e.g., vermiculite, sand).[7]

Handling Procedure

Caption: Workflow for the safe handling of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone.

In Case of Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[6][8]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[8]

• Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical aid.[6]

Disposal Plan: Ensuring Environmental Responsibility

The disposal of 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone and its contaminated materials must be handled as hazardous waste.

Waste Segregation and Collection

• Dedicated Waste Container: Use a dedicated, clearly labeled, and chemically compatible container for all waste containing this compound. The label should read "Hazardous Waste" and include the full chemical name.[9]

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless compatibility has been verified. Specifically, keep it separate from strong oxidizing agents.[8]

• Container Management: Keep the waste container tightly closed and store it in a designated, well-ventilated, and secure area, preferably within secondary containment.[9]

Disposal Procedure

Caption: Step-by-step disposal protocol for 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone waste.

• Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations.[9]

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and reputable disposal company. Do not attempt to dispose of this chemical down the drain or in regular trash.[9]

Conclusion: A Culture of Safety

The responsible handling of novel chemical entities like 2',3',4',5'-Tetramethyl-2,2,2-trifluoroacetophenone is a cornerstone of scientific integrity and professional responsibility. By adopting the precautionary measures outlined in this guide, researchers can confidently navigate the challenges of working with uncharacterized compounds, fostering a laboratory environment where safety and innovation go hand in hand.

References

• NextSDS. 2',3',4',5'-TETRAMETHYL-2,2,2-TRIFLUOROACETOPHENONE. [Link]

• PubChem. 2,3,5,6-Tetramethyl-2,2,2-trifluoroacetophenone. [Link]

• New Jersey Department of Health. Acetophenone - Hazardous Substance Fact Sheet. [Link]

• ABX advanced biochemical compounds. Material Safety Data Sheet. [Link]

• Occupational Safety and Health Administration. ACETOPHENONE. [Link]

• ScienceLab.com. 2,2,2- Trifluoroethanol MSDS. [Link]

• Chem Service. SAFETY DATA SHEET - 2',4',5'-Trifluoroacetophenone Solution. [Link]

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• 6. 2,2,2-Trifluoroacetophenone(434-45-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
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